AOA ACETATE

• CAS RN: 188923-21-9
• Molecular Formula: C8H17N
• synonyms: AOA ACETATE

Description

AOA acetate, also known as 4-Aminooxyacetic acid acetate, is a synthetic compound that has been used in various scientific research studies. It is a derivative of glycine, an amino acid that is essential for the synthesis of proteins in the body. AOA acetate has been shown to have various biochemical and physiological effects that make it a useful tool for research.

Mechanism of Action

The mechanism of action of AOA acetate involves the inhibition of glycine decarboxylase. This enzyme is responsible for the breakdown of glycine, which is an important amino acid in the body. By inhibiting this enzyme, AOA acetate leads to an increase in the concentration of glycine in the body, which can have various effects on physiological processes.
Biochemical and Physiological Effects:
AOA acetate has been shown to have various biochemical and physiological effects. It has been shown to increase the concentration of glycine in the body, which can have effects on neurotransmission, protein synthesis, and other physiological processes. It has also been shown to have antioxidant properties, which can help protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using AOA acetate in lab experiments include its ability to increase the concentration of glycine in the body, which can have various effects on physiological processes. It is also a relatively inexpensive compound that is easy to synthesize. However, there are some limitations to its use, including its potential toxicity at high concentrations and its limited solubility in some solvents.

Future Directions

There are many future directions for research involving AOA acetate. Some possible areas of investigation include its effects on neurotransmission, its role in protein synthesis, and its potential as an antioxidant. Additionally, further research is needed to determine the optimal dosage and concentration of AOA acetate for various applications. Overall, AOA acetate is a promising compound that has the potential to contribute to our understanding of various physiological processes.

Synthesis Methods

AOA acetate is synthesized by the reaction of glycine with hydroxylamine hydrochloride in the presence of acetic anhydride. The resulting product is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

AOA acetate has been used in various scientific research studies to investigate the role of glycine in various physiological processes. It has been shown to inhibit the activity of glycine decarboxylase, an enzyme that is involved in the breakdown of glycine. This inhibition leads to an increase in the concentration of glycine in the body, which can have various effects on physiological processes.